Cas no 2138553-19-0 (1-(1-ethyl-1H-pyrazol-5-yl)-4-methylcyclohex-2-en-1-ol)

• Product Name: 1-(1-ethyl-1H-pyrazol-5-yl)-4-methylcyclohex-2-en-1-ol
• CAS No: 2138553-19-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6278229
• PubChem ID: 165497857
• Update Time: 2025-05-20

1-(1-ethyl-1H-pyrazol-5-yl)-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-5-yl)-4-methylcyclohex-2-en-1-ol
• 2138553-19-0
• EN300-1155754

• Inchi： 1S/C12H18N2O/c1-3-14-11(6-9-13-14)12(15)7-4-10(2)5-8-12/h4,6-7,9-10,15H,3,5,8H2,1-2H3
• InChI Key： NHJMCEXWGUTAIN-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)CC1)C1=CC=NN1CC

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-ethyl-1H-pyrazol-5-yl)-4-methylcyclohex-2-en-1-ol

Chemical Profile of 1-(1-ethyl-1H-pyrazol-5-yl)-4-methylcyclohex-2-en-1-ol (CAS No. 2138553-19-0)

1-(1-ethyl-1H-pyrazol-5-yl)-4-methylcyclohex-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2138553-19-0, is a structurally intriguing compound that has garnered attention in the field of medicinal chemistry due to its unique pharmacophoric features. This molecule represents a fusion of a cyclohexenone scaffold with a pyrazole moiety, both of which are well-documented for their biological activities and synthetic utility. The presence of the ethyl group at the 1-position of the pyrazole ring and the methyl substituent on the cyclohexene ring introduces specific steric and electronic properties that modulate its interactions with biological targets.

The cyclohexenone core, characterized by its conjugated system, is often employed in drug design for its ability to engage in hydrogen bonding and π-stacking interactions. This feature is particularly relevant in the context of protein-target interactions, where such moieties can enhance binding affinity and selectivity. The pyrazole ring, on the other hand, is a versatile heterocycle that has been extensively explored in medicinal chemistry due to its prevalence in bioactive natural products and synthetic drugs. Pyrazole derivatives are known for their anti-inflammatory, antimicrobial, and anticancer properties, among others.

The specific arrangement of functional groups in 1-(1-ethyl-1H-pyrazol-5-yl)-4-methylcyclohex-2-en-1-ol suggests potential applications in the development of novel therapeutic agents. The ethyl group at the 5-position of the pyrazole ring may influence the compound's solubility and metabolic stability, while the methyl substituent on the cyclohexene ring could affect its conformational flexibility and binding orientation. These features make it an attractive candidate for further exploration in structure-based drug design.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and target interactions. Molecular docking studies have been instrumental in understanding how 1-(1-ethyl-1H-pyrazol-5-yl)-4-methylcyclohex-2-en-1-ol might interact with various biological targets, such as enzymes and receptors. For instance, computational models have suggested that this compound could bind to enzymes involved in inflammatory pathways, potentially making it a lead compound for developing anti-inflammatory therapies.

In addition to computational studies, experimental investigations have provided valuable insights into the biological activity of this compound. Preliminary assays have indicated that derivatives of this class exhibit promising activity against certain cancer cell lines. The pyrazole moiety, in particular, has been shown to disrupt microtubule formation and induce apoptosis in tumor cells. While further research is needed to fully elucidate the mechanisms of action, these findings underscore the potential therapeutic value of 1-(1-ethyl-1H-pyrazol-5-yl)-4-methylcyclohex-2-en-1-ol.

The synthesis of this compound also presents an interesting challenge for organic chemists. The construction of the cyclohexenone ring requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, introducing the pyrazole moiety at the 5-position necessitates a well-planned synthetic route that minimizes side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like 1-(1-ethyl-1H-pyrazol-5-ylyl)-4-methylcyclohexenone more efficiently than ever before, opening up new avenues for drug discovery.

The pharmaceutical industry has increasingly recognized the importance of polyfunctional molecules in drug development. Compounds like 1-(1-etylethylpyrazolylethyl)-4-methylethylcyclohexenone (CAS No. 2138553190) often exhibit enhanced pharmacological profiles when compared to their simpler counterparts. This is attributed to their ability to engage multiple targets or modulate signaling pathways through allosteric interactions. The structural complexity of this compound makes it a promising candidate for developing next-generation therapeutics that address multifaceted disease mechanisms.

Future directions in research may focus on optimizing the pharmacokinetic properties of 1-(1-etylethylpyrazolylethyl)-4-methylethylcyclohexenone (CAS No. 2138553190) through structural modifications. For example, exploring different substitution patterns on the pyrazole ring or incorporating additional functional groups could lead to improved bioavailability and reduced toxicity. Furthermore, investigating its potential as a prodrug—a precursor that is converted into an active drug inside the body—could expand its therapeutic applications.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their analogs, highlighting their importance as starting points for medicinal chemistry innovation. The cyclohexenone-pyrazole hybrid structure found in CAS No 2138553190 (cas no 213855319) aligns well with this trend, offering a rich scaffold for designing novel bioactive molecules.

In conclusion,CAS No 2138553190 (cas no 213855319) represents a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies,CAS No 2138553190 (cas no 213855319) is poised to play an important role in shaping future advances in medicinal chemistry.